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Compound of Interest

Compound Name: 1-Chloro-4-nitrobenzene

Cat. No.: B041953 Get Quote

The chemical formula C6H4ClNO2 corresponds to three structural isomers of

chloronitrobenzene: 1-chloro-2-nitrobenzene (ortho-), 1-chloro-3-nitrobenzene (meta-), and 1-
chloro-4-nitrobenzene (para-). These compounds are significant intermediates in the

synthesis of various industrial chemicals, including dyes, pesticides, and pharmaceuticals.[1]

The molecular weight of these isomers is approximately 157.55 g/mol .[2][3][4]

Physicochemical Properties
The physical and chemical properties of the chloronitrobenzene isomers vary based on the

substitution pattern on the benzene ring. A summary of their key quantitative data is presented

in the table below.
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Property
1-Chloro-2-
nitrobenzene
(ortho-)

1-Chloro-3-
nitrobenzene
(meta-)

1-Chloro-4-
nitrobenzene
(para-)

CAS Number 88-73-3[3] 121-73-3[4] 100-00-5[2]

Molecular Weight 157.55 g/mol [5] 157.55 g/mol [4] 157.55 g/mol [2]

Appearance
Yellow-to-green

crystals or liquid[3]
Pale yellow crystals[4]

Light yellow crystalline

solid[2]

Melting Point 31-33 °C[5] 43-47 °C[6] 83 °C[2]

Boiling Point 246 °C[5] 236 °C[6] 242 °C

Density 1.348 g/mL at 25 °C[5] 1.534 g/mL at 25 °C[6] 1.520 g/cm³[2]

Solubility in Water Insoluble[5] Insoluble[6] Insoluble

Spectroscopic Data
Spectroscopic techniques are essential for the identification and characterization of the

C6H4ClNO2 isomers.

Spectroscopic Data
1-Chloro-2-
nitrobenzene
(ortho-)

1-Chloro-3-
nitrobenzene
(meta-)

1-Chloro-4-
nitrobenzene
(para-)

¹H NMR (ppm in

CDCl₃)
~7.4-7.9 (m, 4H) ~7.4-8.2 (m, 4H)

~7.5 (d, 2H), ~8.2 (d,

2H)[7]

¹³C NMR (ppm in

CDCl₃)
~120-150 ~120-150

~124.7, 129.6, 145.1,

147.2

IR (cm⁻¹)

C-Cl: 550-850, NO₂:

~1530 (asym), ~1350

(sym)

C-Cl: 550-850, NO₂:

~1530 (asym), ~1350

(sym)

C-Cl: 550-850, NO₂:

~1530 (asym), ~1350

(sym)

Mass Spec (m/z)

Molecular Ion:

157/159 (due to ³⁵Cl/

³⁷Cl isotopes)[8]

Molecular Ion:

157/159

Molecular Ion:

157/159[8]
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Experimental Protocols
Synthesis of Chloronitrobenzene Isomers
A common method for the synthesis of chloronitrobenzene isomers is the nitration of

chlorobenzene.[6]

Protocol:

Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated

sulfuric acid in a flask, maintaining a low temperature using an ice bath.

Slowly add chlorobenzene dropwise to the stirred nitrating mixture, ensuring the temperature

does not exceed 50-60°C.

After the addition is complete, continue stirring for a period to ensure the reaction goes to

completion.

Pour the reaction mixture onto crushed ice to precipitate the crude product.

Filter the solid product, wash with cold water until the washings are neutral, and then wash

with a dilute sodium carbonate solution to remove any remaining acid.

The resulting product is a mixture of ortho- and para-chloronitrobenzene, with a very small

amount of the meta-isomer.[6]

Separation of Isomers
The separation of the ortho- and para-isomers can be achieved by fractional crystallization or

gas chromatography.[9]

Gas Chromatography Protocol:

Column: Use a capillary column with a suitable stationary phase, such as FFAP (Free Fatty

Acid Phase).[10]

Carrier Gas: Use an inert gas like helium or nitrogen at a constant flow rate.
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Injector and Detector Temperature: Set the injector and detector temperatures appropriately

to ensure vaporization of the sample and prevent condensation.

Oven Temperature Program: Implement a temperature program that starts at a lower

temperature and gradually increases to facilitate the separation of the isomers based on their

boiling points and interaction with the stationary phase.

Internal Standard: Use an internal standard, such as 3,4-dichloronitrobenzene, for accurate

quantification.[10]

Characterization Methods
¹H and ¹³C NMR Protocol:

Sample Preparation: Dissolve a small amount of the purified isomer in a deuterated solvent,

such as deuterated chloroform (CDCl₃).[11][12] Add a small amount of tetramethylsilane

(TMS) as an internal standard (0 ppm).[11]

Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using a high-resolution NMR

spectrometer.

Data Analysis: Analyze the chemical shifts, integration (for ¹H NMR), and splitting patterns to

elucidate the structure of the isomer. The substitution pattern on the benzene ring will result

in distinct spectra for each isomer.

Protocol:

Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate.

Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

Data Analysis: Identify the characteristic absorption bands for the C-Cl bond, the nitro group

(symmetric and asymmetric stretching), and the aromatic C-H and C=C bonds to confirm the

functional groups present.[13]

Protocol:
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Sample Introduction: Introduce the sample into the mass spectrometer, typically via a gas

chromatograph for a GC-MS analysis.

Ionization: Use a suitable ionization method, such as electron ionization (EI).

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Data Analysis: Identify the molecular ion peak. For chloronitrobenzene, this will appear as a

pair of peaks (M and M+2) at m/z 157 and 159, with a relative intensity ratio of approximately

3:1, which is characteristic of the presence of a single chlorine atom (³⁵Cl and ³⁷Cl isotopes).

[14] Analyze the fragmentation pattern to further confirm the structure.

Visualizations
Isomer Relationship Diagram
Caption: Structural isomers of C6H4ClNO2.

Experimental Workflow
Caption: Workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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